Cas no 750598-99-3 (1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID)

1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID structure
750598-99-3 structure
Product Name:1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
CAS No:750598-99-3
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD06335035
CID:561597
PubChem ID:2113911
Update Time:2025-09-22

1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
    • 1-ethylimidazole-2-carboxylic acid
    • 1H-Imidazole-2-carboxylicacid, 1-ethyl-
    • 1-(Ethyl)imidazole-2-carboxylicacid
    • AC1M2AWW
    • CTK2H6797
    • F2124-0960
    • SureCN300078
    • DTXSID80366595
    • AKOS005206978
    • 750598-99-3
    • AM101228
    • CS-0298465
    • D86551
    • CHEMBL5197584
    • Z55928909
    • SCHEMBL300078
    • KS-8180
    • MDL： MFCD06335035
    • Inchi： 1S/C6H8N2O2/c1-2-8-4-3-7-5(8)6(9)10/h3-4H,2H2,1H3,(H,9,10)
    • InChI Key： FTZHODMUSZODBY-UHFFFAOYSA-N
    • SMILES： OC(C1=NC=CN1CC)=O

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 0.60120

1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID Pricemore >>

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1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:750598-99-3)1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
Order Number:A1090504
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:01
Price ($):469.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:750598-99-3)1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
A1090504
Purity:99%
Quantity:1g
Price ($):469.0
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